Cas no 141234-05-1 (5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester)
Technical Introduction:
5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester is a quinoline derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring a methyl substituent at the 2-position and an ethyl ester group, enhances its reactivity and solubility in organic solvents. This compound may serve as a versatile intermediate in the synthesis of more complex heterocyclic systems or active pharmaceutical ingredients (APIs). The ethyl ester moiety offers stability while allowing further functionalization under mild conditions. Its well-defined molecular framework makes it suitable for studies in medicinal chemistry, particularly in the development of quinoline-based therapeutics. Proper handling and storage are recommended to maintain its integrity.
141234-05-1 structure
Product Name:5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester
CAS No:141234-05-1
MF:C13H13NO2
MW:215.247823476791
CID:1303444
PubChem ID:15134190
Update Time:2025-10-06
5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester
- Ethyl 2-methylquinoline-5-carboxylate
- QJCZURAOEDPCHC-UHFFFAOYSA-N
- Ethyl2-methylquinoline-5-carboxylate
- 141234-05-1
- SCHEMBL13701030
- DB-401116
-
- Inchi: 1S/C13H13NO2/c1-3-16-13(15)11-5-4-6-12-10(11)8-7-9(2)14-12/h4-8H,3H2,1-2H3
- InChI Key: QJCZURAOEDPCHC-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC2C1=CC=C(C)N=2)=O
Computed Properties
- Exact Mass: 215.09469
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM227080-1g |
Ethyl 2-methylquinoline-5-carboxylate |
141234-05-1 | 97% | 1g |
$811 | 2021-08-04 | |
| Chemenu | CM227080-5g |
Ethyl 2-methylquinoline-5-carboxylate |
141234-05-1 | 97% | 5g |
$2078 | 2021-08-04 | |
| Alichem | A189008211-1g |
Ethyl 2-methylquinoline-5-carboxylate |
141234-05-1 | 97% | 1g |
$1,076.35 | 2022-04-02 | |
| Alichem | A189008211-5g |
Ethyl 2-methylquinoline-5-carboxylate |
141234-05-1 | 97% | 5g |
$2,974.80 | 2022-04-02 | |
| Chemenu | CM227080-1g |
Ethyl 2-methylquinoline-5-carboxylate |
141234-05-1 | 97% | 1g |
$811 | 2023-01-02 | |
| Chemenu | CM227080-5g |
Ethyl 2-methylquinoline-5-carboxylate |
141234-05-1 | 97% | 5g |
$2078 | 2023-01-02 |
5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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